Cas no 1329862-18-1 (6-ethyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-ethyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1329862-18-1
• MF: C₁₈H₂₂ClN₃O₄S₂
• MW: 443.967980861664
• CID: 6439618
• Update Time: 2025-05-20

6-ethyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• Thieno[2,3-c]pyridine-3-carboxamide, 6-ethyl-4,5,6,7-tetrahydro-2-[[4-(methylsulfonyl)benzoyl]amino]-, hydrochloride (1:1)

• Inchi： 1S/C18H21N3O4S2.ClH/c1-3-21-9-8-13-14(10-21)26-18(15(13)16(19)22)20-17(23)11-4-6-12(7-5-11)27(2,24)25;/h4-7H,3,8-10H2,1-2H3,(H2,19,22)(H,20,23);1H
• InChI Key： OCKGWEWRSOVVSI-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(CC)CCC1=2)NC(C1C=CC(S(=O)(=O)C)=CC=1)=O)(=O)N.Cl

Additional information on 6-ethyl-2-(4-methanesulfonylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

6-Ethyl-2-(4-Methanesulfonylbenzamido)-4H,5H,6H,7H-Thieno[2,3-C]Pyridine-3-Carboxamide Hydrochloride

The compound 6-Ethyl-2-(4-Methanesulfonylbenzamido)-4H,5H,6H,7H-Thieno[2,3-C]Pyridine-3-Carboxamide Hydrochloride (CAS No: 1329862-18-1) is a highly specialized organic molecule with significant potential in the field of drug discovery and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility.

Thieno[2,3-C]pyridine is a fused bicyclic system consisting of a thiophene ring fused to a pyridine ring. This structure provides a rigid framework that can be further functionalized to introduce various substituents for tuning the chemical and biological properties of the molecule. In this compound, the thienopyridine core is substituted with an ethyl group at position 6 and a methanesulfonylbenzamido group at position 2.

The methanesulfonylbenzamido group is an important functional moiety that contributes to the compound's reactivity and selectivity in biological systems. This group is known to enhance the stability of amides due to the electron-withdrawing effect of the sulfonyl group, which can also influence the pharmacokinetic properties of the molecule.

Recent studies have highlighted the potential of thienopyridine derivatives as inhibitors of various enzymes and receptors involved in disease pathways such as cancer and neurodegenerative disorders. For instance, researchers have reported that certain thienopyridine analogs exhibit potent inhibitory activity against kinases and proteases, making them promising candidates for drug development.

The hydrochloride salt form of this compound suggests its application in pharmaceutical formulations where acidic conditions are required for stability or bioavailability optimization. The hydrochloride counterion can also influence the solubility properties of the molecule, which is a critical factor in drug delivery systems.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry due to the complexity of its structure. Techniques such as Suzuki coupling or Stille coupling may be employed to assemble the thienopyridine core with high fidelity.

In terms of applications beyond drug discovery, this compound could serve as a building block for advanced materials such as organic semiconductors or sensors due to its conjugated system and functional substituents. The presence of sulfur atoms in the thienopyridine ring could also impart unique electronic properties that are advantageous in such applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and selectivities of such complex molecules against target proteins with high accuracy. These computational tools are being increasingly utilized to guide synthetic efforts towards more potent and selective drug candidates.

In conclusion, 6-Ethyl-2-(4-Methanesulfonylbenzamido)-4H,5H,6H,7H-Thieno[2,3-C]Pyridine-3-Carboxamide Hydrochloride represents a cutting-edge molecule with multifaceted applications in both therapeutic and materials science domains. Its intricate structure and functional groups make it a valuable asset for advancing research in these fields.